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CAS No.: 68526-84-1

Cat. No.: B7977009
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Introduction
Isononyl alcohol (INA) is a nine-carbon primary alcohol that exists as a complex mixture of

branched-chain isomers.[1] It is a colorless liquid with a mild odor, sparingly soluble in water

but miscible with most organic solvents.[1][2] A significant chemical intermediate, isononyl
alcohol is primarily utilized in the synthesis of high molecular weight plasticizers, such as

diisononyl phthalate (DINP), which are essential for imparting flexibility to polyvinyl chloride

(PVC) products.[2][3] Its applications extend to the production of surfactants, lubricants, and as

a solvent in various industrial processes.[4][5] The isomeric composition of isononyl alcohol,
which is dependent on the manufacturing process, significantly influences its physicochemical

properties and final application performance.[1] One of the most well-characterized isomers

present in commercial mixtures is 3,5,5-trimethyl-1-hexanol.[1]
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The properties of isononyl alcohol are a composite of its various isomers. The data presented

below represents typical values found for commercial isononyl alcohol mixtures.
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Property Value Test Method/Source

General

Molecular Formula C₉H₂₀O [5][6]

Molecular Weight 144.25 g/mol [6]

CAS Number
27458-94-2 (for the isomer

mixture)
[6][7]

Appearance Clear, colorless liquid [2][5]

Thermal Properties

Boiling Point/Range 193 - 215 °C at 760 mmHg [2][3][5]

Melting Point < -30 °C [2][5]

Flash Point 80 - 94 °C (Closed Cup) [5][7][8]

Autoignition Temperature ~280 °C [5]

Physical Properties

Density 0.831 - 0.840 g/cm³ at 20°C [5]

Viscosity (Dynamic) ~12.7 - 13.2 mPa·s at 20°C [2][5]

Vapor Pressure ~2.6 Pa at 20°C [3][7]

Refractive Index ~1.435 at 25°C [2][5]

Solubility

Solubility in Water ~0.245 g/L (245 mg/L) at 20°C [2][3][7]

Solubility in Organics
Soluble in most organic

solvents
[2]

Other Properties

Isomer Composition

Mixture of branched C9

alcohols (e.g., methyl-octanols,

dimethyl-heptanols)

[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.khneochem.com/wp-content/uploads/2025/09/INA_ecat.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/iso-nonanol
https://pubchem.ncbi.nlm.nih.gov/compound/iso-nonanol
https://pubchem.ncbi.nlm.nih.gov/compound/iso-nonanol
https://www.chembk.com/en/chem/Isononyl%20alcohol
https://www.atamanchemicals.com/isononyl-alcohol_u30366/
https://www.khneochem.com/wp-content/uploads/2025/09/INA_ecat.pdf
https://www.atamanchemicals.com/isononyl-alcohol_u30366/
https://www.bosschemical.com/Plasticizer-Other-pl45378797.html
https://www.khneochem.com/wp-content/uploads/2025/09/INA_ecat.pdf
https://www.atamanchemicals.com/isononyl-alcohol_u30366/
https://www.khneochem.com/wp-content/uploads/2025/09/INA_ecat.pdf
https://www.khneochem.com/wp-content/uploads/2025/09/INA_ecat.pdf
https://www.chembk.com/en/chem/Isononyl%20alcohol
https://blog.ansi.org/ansi/flash-point-pensky-martens-closed-cup-astm-d93/
https://www.khneochem.com/wp-content/uploads/2025/09/INA_ecat.pdf
https://www.khneochem.com/wp-content/uploads/2025/09/INA_ecat.pdf
https://www.atamanchemicals.com/isononyl-alcohol_u30366/
https://www.khneochem.com/wp-content/uploads/2025/09/INA_ecat.pdf
https://www.bosschemical.com/Plasticizer-Other-pl45378797.html
https://www.chembk.com/en/chem/Isononyl%20alcohol
https://www.atamanchemicals.com/isononyl-alcohol_u30366/
https://www.khneochem.com/wp-content/uploads/2025/09/INA_ecat.pdf
https://www.atamanchemicals.com/isononyl-alcohol_u30366/
https://www.bosschemical.com/Plasticizer-Other-pl45378797.html
https://www.chembk.com/en/chem/Isononyl%20alcohol
https://www.atamanchemicals.com/isononyl-alcohol_u30366/
https://www.benchchem.com/pdf/An_In_Depth_Technical_Guide_to_the_Chemical_Structure_and_Isomers_of_C9_Oxo_Alcohols.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7977009?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Pathways
The primary industrial route for the production of isononyl alcohol is a multi-step process that

begins with the dimerization of butenes to form a mixture of octene isomers. This is followed by

the hydroformylation (oxo process) of the octenes to produce nonanal isomers, which are then

hydrogenated to yield the final isononyl alcohol product.[4]

Step 1: Dimerization of Butenes to Octenes
The feedstock for isononyl alcohol production is typically a mixed stream of butenes. These

butenes are dimerized to form a complex mixture of C8 olefins (octenes).[9] This process is

often catalyzed by nickel-based catalysts.[10]

Step 2: Hydroformylation of Octenes to Nonanals (Oxo
Process)
The octene isomers are reacted with synthesis gas (a mixture of carbon monoxide and

hydrogen) in the presence of a catalyst to produce C9 aldehydes (nonanals).[1][4] This

reaction, known as hydroformylation or the oxo process, is a cornerstone of industrial organic

synthesis.[11] Two main types of catalysts are used commercially:

Cobalt Catalysts: Traditional cobalt-based catalysts (e.g., cobalt carbonyls) are effective but

require high temperatures (150-180°C) and pressures (20-35 MPa).[12][13]

Rhodium Catalysts: Modern processes often utilize rhodium-based catalysts, which are

significantly more active and allow for milder reaction conditions (lower temperatures and

pressures), leading to higher selectivity and fewer byproducts.[12][14][15]

Step 3: Hydrogenation of Nonanals to Isononyl Alcohol
The resulting mixture of nonanal isomers is then hydrogenated to produce the corresponding

isononyl alcohols.[4] This step is typically carried out using a hydrogenation catalyst, such as

nickel, copper, platinum, or palladium, in a fixed-bed reactor.[1] The final isononyl alcohol
product is then purified, usually by distillation.[4]
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Determination of Boiling Point (Based on OECD
Guideline 103)
The boiling point of isononyl alcohol can be determined using several methods, including

ebulliometry, the dynamic method, or distillation.[16][17][18]

Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals

the surrounding atmospheric pressure.[16][18]

Apparatus:

Ebulliometer or distillation apparatus

Calibrated thermometer or thermocouple

Heating mantle or oil bath

Condenser

Procedure (Distillation Method Summary):

Place a measured volume of the isononyl alcohol sample into the distillation flask.

Add boiling chips to ensure smooth boiling.

Assemble the distillation apparatus, ensuring the thermometer bulb is positioned correctly to

measure the temperature of the vapor.

Begin heating the flask at a controlled rate.

Record the temperature at which the first drop of condensate falls from the condenser (initial

boiling point).

Continue distillation and record the temperature range over which the liquid distills.

Correct the observed boiling point to standard atmospheric pressure (101.325 kPa).
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Determination of Kinematic Viscosity (Based on ASTM
D445)
This method measures the time for a volume of liquid to flow under gravity through a calibrated

glass capillary viscometer.[19][20]

Principle: Kinematic viscosity is determined by measuring the flow time of a liquid through a

capillary. The dynamic viscosity can be calculated by multiplying the kinematic viscosity by the

density of the liquid.[20]

Apparatus:

Calibrated glass capillary viscometer (e.g., Ubbelohde type)

Constant temperature water bath with precise temperature control (±0.02°C)[21]

Stopwatch or automated timing device

Calibrated thermometer

Procedure Summary:

Select a viscometer with a capillary size appropriate for the expected viscosity of the

isononyl alcohol.

Filter the sample to remove any particulate matter.

Charge the viscometer with the sample and place it in the constant temperature bath,

ensuring it is vertically aligned.

Allow the sample to reach thermal equilibrium (typically 30 minutes).[21]

Using suction, draw the liquid up through the capillary to a point above the upper timing

mark.

Release the suction and measure the time it takes for the meniscus of the liquid to pass from

the upper to the lower timing mark.
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Repeat the measurement to ensure reproducibility.

Calculate the kinematic viscosity by multiplying the average flow time by the calibration

constant of the viscometer.

Determination of Flash Point (Based on ASTM D93 -
Pensky-Martens Closed Cup)
This method is used to determine the flash point of petroleum products and other liquids, and is

suitable for isononyl alcohol.[8][22][23]

Principle: The flash point is the lowest temperature at which the application of an ignition

source causes the vapors of the sample to ignite under specified conditions.[24]

Apparatus:

Pensky-Martens closed-cup tester (manual or automated)

Heating source

Stirrer

Ignition source (gas flame or electric igniter)

Calibrated thermometer

Procedure Summary:

Fill the test cup with the isononyl alcohol sample to the specified level.

Place the lid on the cup and insert the thermometer and ignition source.

Begin heating the sample at a slow, constant rate while stirring.[8]

At prescribed temperature intervals, apply the ignition source by dipping it into the vapor

space of the cup. Stirring is momentarily stopped during the application of the ignition

source.[24]
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The flash point is the lowest temperature at which a distinct flash is observed inside the cup.

Record the flash point and the barometric pressure. Correct the observed flash point to

standard atmospheric pressure.

Mandatory Visualizations

Overall Synthesis Pathway of Isononyl Alcohol

Butene Feedstock Dimerization Octene Intermediate

Oxo Process Nonanal Intermediate

Hydrogenation Final Product

Butenes (C4) Dimerization
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Caption: General workflow for isononyl alcohol synthesis.
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Experimental Workflow for Physicochemical Property Determination

Boiling Point (OECD 103) Viscosity (ASTM D445) Flash Point (ASTM D93)
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Measure Flow Time
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Kinematic Viscosity

Controlled Heating & Stirring

Apply Ignition Source

Observe for Flash

Flash Point Temperature
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Caption: Workflow for key property determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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